Cas no 1177304-72-1 ({[1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine)

• Product Name: {[1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine
• CAS No: 1177304-72-1
• MF: C₁₅H₂₀N₂O₂
• MW: 260.331503868103
• CID: 5734510
• PubChem ID: 45496720
• Update Time: 2025-10-11

{[1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine Chemical and Physical Properties

Names and Identifiers

• AKOS015957392
• 1177304-72-1
• {[1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine
• [1-(3,4-dimethoxyphenyl)-2,5-dimethylpyrrol-3-yl]methanamine
• F2167-0130
• [1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methanamine
• (1-(3,4-Dimethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl)methanamine
• EN300-236914

• Inchi： 1S/C15H20N2O2/c1-10-7-12(9-16)11(2)17(10)13-5-6-14(18-3)15(8-13)19-4/h5-8H,9,16H2,1-4H3
• InChI Key： BXABVYUWNMBBIA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)N1C(C)=CC(CN)=C1C)OC

Computed Properties

• Exact Mass: 260.152477885g/mol
• Monoisotopic Mass: 260.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.4Ų

Additional information on {[1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine

Compound Introduction: {[1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine (CAS No. 1177304-72-1)

Compound with the CAS number 1177304-72-1 and the product name {[1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in various biological and chemical processes. The presence of multiple functional groups, including dimethoxyphenyl and dimethylpyrrole, makes it a versatile candidate for further investigation in drug discovery and synthetic chemistry.

The molecular framework of this compound is particularly noteworthy for its structural complexity. The combination of a pyrrole ring with dimethyl substituents at the 2 and 5 positions, coupled with a phenyl ring bearing methoxy groups at the 3 and 4 positions, creates a unique scaffold that may contribute to its distinct chemical properties. Such structural features are often exploited in medicinal chemistry to modulate bioactivity, solubility, and metabolic stability. The amine functional group at the terminal position further enhances its potential as a building block for more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds derived from pyrrole and phenyl moieties. These compounds have shown promise in various preclinical studies as scaffolds for developing novel therapeutic agents. The specific arrangement of substituents in {[1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine may influence its interaction with biological targets, making it a valuable candidate for further pharmacological evaluation.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors. The unique structural features of the molecule may allow it to bind selectively to specific protein targets, thereby modulating cellular processes. For instance, compounds with similar structural motifs have been investigated for their ability to interact with enzymes and receptors involved in inflammatory pathways. The presence of both hydrophobic and hydrophilic regions in the molecule may also enhance its bioavailability and tissue distribution.

The synthesis of such complex molecules often presents significant challenges due to the need for precise functionalization and regioselectivity. However, advances in synthetic methodologies have made it increasingly feasible to construct intricate molecular architectures like that of {[1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in establishing the desired connectivity between functional groups.

In addition to its potential as a pharmacological agent, this compound may also find applications in materials science and catalysis. The ability to tune electronic properties through strategic substitution patterns makes it an attractive candidate for designing novel materials with specific optoelectronic characteristics. Furthermore, its amine functionality could serve as a ligand or catalyst component in various organic transformations.

The study of such compounds also contributes to our fundamental understanding of structure-activity relationships (SAR) in medicinal chemistry. By systematically varying substituents and studying their effects on bioactivity, researchers can gain insights into how molecular structure influences biological function. This knowledge is crucial for designing more effective drugs with improved efficacy and reduced side effects.

The use of computational methods has become increasingly integral to the study of complex molecules like this one. Molecular modeling techniques can provide valuable insights into binding modes, energetics, and conformational preferences. These computational approaches complement experimental studies by allowing researchers to predict properties that might be difficult or time-consuming to determine empirically.

In conclusion, compound CAS no.1177304-72-1, known as {[1-(3,4-dimethoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine, represents a fascinating subject of research with significant potential applications in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further investigation into drug discovery efforts aimed at developing novel therapeutic agents targeting various diseases.